2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C18H12BrF2N3OS/c19-12-3-1-11(2-4-12)15-7-8-18(24-23-15)26-10-17(25)22-16-6-5-13(20)9-14(16)21/h1-9H,10H2,(H,22,25)
• InChI Key: XTWPIIXTWPTSSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(C=C2)SCC(=O)NC3=C(C=C(C=C3)F)F)Br
• Molecular Formula: C18H12BrF2N3OS
• Molecular Weight: 436.3 g/mol

Description

2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,4-difluorophenyl)acetamide, also known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPTA belongs to the class of thioacetamide derivatives and has been synthesized using various methods.

Mechanism of Action

2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,4-difluorophenyl)acetamide acts by inhibiting the activity of specific enzymes and proteins in the body, which are involved in various cellular processes. It has been found to inhibit the activity of histone deacetylases (HDACs) and cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and cancer progression. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and oxidative stress by increasing the levels of antioxidant enzymes. Additionally, this compound has been shown to improve cognitive function and memory by increasing acetylcholine levels in the brain.

Advantages and Limitations for Lab Experiments

2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,4-difluorophenyl)acetamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized using the two-step process. This compound has also shown to have low toxicity and can be used in various in vitro and in vivo experiments. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the research on 2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,4-difluorophenyl)acetamide. One of the potential applications of this compound is in cancer treatment. Further studies are needed to determine the efficacy of this compound in different types of cancer and to optimize its dosage and delivery methods. This compound has also shown potential in the treatment of Alzheimer's disease, and future studies can focus on its neuroprotective effects and its ability to improve cognitive function. Additionally, further studies can investigate the use of this compound in the treatment of other inflammatory diseases and its potential side effects.
Conclusion:
This compound is a promising compound that has shown potential in various scientific research studies. Its ability to inhibit specific enzymes and proteins in the body makes it a potential candidate for the treatment of cancer, inflammatory diseases, and Alzheimer's disease. Further research is needed to determine its efficacy and safety in different applications, and to optimize its dosage and delivery methods.

Synthesis Methods

2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,4-difluorophenyl)acetamide can be synthesized using a two-step process. The first step involves the synthesis of 2-(4-bromophenyl)-6-(pyridazin-3-yl)thioacetamide by reacting 4-bromobenzaldehyde with pyridazine-3-thione in the presence of a base. The resulting compound is then treated with 2,4-difluoroaniline in the presence of a catalyst to obtain this compound.

Scientific Research Applications

2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,4-difluorophenyl)acetamide has shown promising results in various scientific research studies. It has been found to have anticancer properties and has been studied for its potential use in cancer treatment. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease and has shown to have neuroprotective effects.